![molecular formula C21H26O2 B1665389 4-(4-Octylphenyl)benzoic acid CAS No. 59662-49-6](/img/structure/B1665389.png)
4-(4-Octylphenyl)benzoic acid
Overview
Description
This compound has a pEC50 value of 6.9, indicating its high efficacy in activating the RARβ2 receptor . Retinoic acid receptors are nuclear receptors that play crucial roles in regulating gene expression, cell differentiation, and proliferation.
Mechanism of Action
Target of Action
4-(4-Octylphenyl)benzoic acid is a potent and selective agonist for the Retinoic Acid Receptor β2 (RARβ2) . RARβ2 is a nuclear receptor that regulates gene expression. It plays a crucial role in cellular differentiation and proliferation, making it a potential target for therapeutic interventions in conditions like type 2 diabetes and hepatic steatosis .
Mode of Action
As an agonist, this compound binds to the RARβ2 receptor, triggering a conformational change that allows the receptor to regulate gene expression . This interaction leads to changes in cellular processes, particularly those involved in differentiation and proliferation .
Biochemical Pathways
It’s known that the compound’s action is linked to thephenylpropanoid pathway , which is responsible for the biosynthesis of a wide range of secondary metabolites . The compound’s interaction with the RARβ2 receptor likely influences this pathway, leading to downstream effects on cellular differentiation and proliferation .
Pharmacokinetics
It’s soluble in dmso , suggesting it may have good bioavailability
Result of Action
The binding of this compound to the RARβ2 receptor leads to changes in gene expression that can influence cellular differentiation and proliferation . This can have significant effects at the molecular and cellular levels, potentially offering therapeutic benefits in conditions like type 2 diabetes and hepatic steatosis .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s stability and efficacy might be affected by temperature, as it has a specific melting point . Additionally, its interaction with the RARβ2 receptor and subsequent effects might be influenced by the presence of other molecules in the cellular environment.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of AC 55649 involves the following steps:
Starting Materials: The synthesis begins with the preparation of 4-octylbiphenyl, which is obtained by coupling 4-bromooctylbenzene with phenylboronic acid using a palladium-catalyzed Suzuki coupling reaction.
Industrial Production Methods
Industrial production of AC 55649 follows similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the production of high-purity AC 55649 .
Chemical Reactions Analysis
Types of Reactions
AC 55649 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acid derivatives.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol group.
Substitution: The aromatic rings in AC 55649 can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.
Major Products
The major products formed from these reactions include various substituted biphenyl derivatives and alcohols, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
AC 55649 has a wide range of scientific research applications:
Chemistry: It is used as a tool compound to study the activation and modulation of retinoic acid receptors.
Comparison with Similar Compounds
Similar Compounds
AM-580: Another retinoic acid receptor agonist with high selectivity for RARβ2.
Trifarotene: A potent and selective RARγ agonist.
LG-100064: An agonist of retinoid-X-receptor (RXR) with selectivity for RXRα, RXRβ, and RXRγ.
Uniqueness
AC 55649 is unique due to its high selectivity for the RARβ2 isoform, with a pEC50 value of 6.9 compared to 5.7 for RARβ1 and 5.6 for RARα . This selectivity allows for more targeted studies and potential therapeutic applications, particularly in cancer research and neural differentiation .
Properties
IUPAC Name |
4-(4-octylphenyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXBKPYIEQLLNBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30364925 | |
Record name | 4-(4-octylphenyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30364925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59662-49-6 | |
Record name | 4′-Octyl[1,1′-biphenyl]-4-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59662-49-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-octylphenyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30364925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-Octyl-4-biphenylcarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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